![molecular formula C11H14N2O B1372956 N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide CAS No. 1094284-83-9](/img/structure/B1372956.png)
N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide
Overview
Description
“N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide” is a chemical compound . It is also known as a p38α MAPK-selective inhibitor . It has been found to prevent the development and progression of diabetes in nonobese diabetic (NOD) mice by inhibiting T cell infiltration and activation .
Synthesis Analysis
A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence . This procedure is very rapid (total reaction time under 30 minutes), operationally straightforward, generally high yielding and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products .Molecular Structure Analysis
The molecular weight of “N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide” is 119.1638 . The IUPAC Standard InChI is InChI=1S/C8H9N/c1-2-4-8-7 (3-1)5-6-9-8/h1-4,9H,5-6H2 .Chemical Reactions Analysis
The combination of Fischer indole synthesis and indole N-alkylation is inherently geared towards successful application as a rapid one-pot process for two principal reasons: (i) Fischer indolisation and indole N-alkylation are robust, clean, high-yielding processes which generate minimal quantities of by-products or leftovers, hence are ideal within one-pot, multicomponent reaction cascades; (ii) indole N-alkylation is rapid (commonly < 1 hour) and whilst Fischer indolisation displays more varied reaction rate, use of microwave irradiation often leads to short reaction times (<10 minutes) .Scientific Research Applications
Pharmaceutical Research Inhibitors Development
“N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide” is utilized in the development of various inhibitors. For instance, it is used in the preparation of potential fructose bisphosphatase inhibitors, which play a role in regulating glucose production in the liver . Additionally, derivatives of this compound have been investigated as protein kinase Cθ inhibitors, which are relevant in immune response modulation .
Medical Research Diabetes Management
This compound has also been studied as a p38α MAPK-selective inhibitor. Such inhibitors have shown promise in preventing the development and progression of diabetes by inhibiting T cell infiltration and activation, as observed in nonobese diabetic (NOD) mice models .
Plant Biology Hormone Production
Indole derivatives are significant in plant biology due to their role as precursors for plant hormones like indole-3-acetic acid, which is produced by the degradation of tryptophan in higher plants. These hormones are crucial for plant growth and development .
Synthetic Chemistry Fischer Indole Synthesis
In synthetic chemistry, indole derivatives are synthesized through methods like Fischer indole synthesis. Such processes are essential for creating complex molecules that can have various applications in pharmaceuticals and materials science .
Antimicrobial Research Anti-tubercular Activity
Research has been conducted on indole derivatives for their anti-tubercular potential against Mycobacterium tuberculosis. Compounds with an indole core have shown potent activity against this pathogen, indicating the potential use of “N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide” in developing new anti-tubercular drugs .
Mechanism of Action
Target of Action
N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , making them valuable for treatment and the development of new useful derivatives . .
Mode of Action
Indole derivatives, in general, are known to interact with their targets in a way that leads to various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to affect a broad range of biochemical pathways due to their diverse biological activities .
Result of Action
Indole derivatives are known to have diverse biological activities , suggesting that they can have a wide range of molecular and cellular effects.
properties
IUPAC Name |
N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c1-13(2)11(14)9-3-4-10-8(7-9)5-6-12-10/h3-4,7,12H,5-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCETYGPURKPSMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC2=C(C=C1)NCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-2,3-dihydro-1H-indole-5-carboxamide |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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